1-Bromo-5-(bromomethyl)-2,4-difluorobenzene
Overview
Description
Bromomethylated and difluorinated benzene compounds are generally used in organic synthesis due to their reactivity. They often serve as intermediates in the synthesis of more complex molecules .
Molecular Structure Analysis
The molecule likely has a benzene ring as the core structure, with bromomethyl and difluoride functional groups attached at specific positions .Chemical Reactions Analysis
The bromomethyl and difluoride groups are likely to be reactive. They could undergo various chemical reactions, such as substitution or elimination, under appropriate conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-Bromo-5-(bromomethyl)-2,4-difluorobenzene” would depend on its exact molecular structure. Generally, brominated and fluorinated organic compounds are relatively stable and have low reactivity .Scientific Research Applications
Polymer Synthesis
1-Bromo-5-(bromomethyl)-2,4-difluorobenzene is employed in the synthesis of polymers. For instance, Uhrich et al. (1992) discussed the self-condensation of 5-(Bromomethyl)-1,3-dihydroxybenzene, leading to the formation of hyperbranched polymers with molecular weights exceeding 10^5. These polymers, containing a significant number of phenolic hydroxyl groups, can be readily modified through acylation, benzylation, or silylation, showcasing the versatility of such halogenated compounds in polymer chemistry (Uhrich, Hawker, Fréchet, & Turner, 1992).
Molecular Scaffolds
Compounds similar to 1-Bromo-5-(bromomethyl)-2,4-difluorobenzene serve as essential scaffolds for constructing molecular receptors. Wallace et al. (2005) detailed the synthesis of 1,3,5-Tris(aminomethyl)-2,4,6-triethylbenzene from halosubstituted benzene derivatives, highlighting their utility as versatile molecular frameworks. Such compounds are pivotal in the development of various molecular structures due to their functionalizability and structural diversity (Wallace, Hanes, Anslyn, Morey, Kilway, & Siegel, 2005).
Organic Synthesis Intermediates
The synthesis and functionalization of benzene derivatives, including those related to 1-Bromo-5-(bromomethyl)-2,4-difluorobenzene, are critical in organic chemistry for producing various synthetically valuable compounds. Diemer, Leroux, and Colobert (2011) explored the synthesis of 1,2-dibromobenzenes, demonstrating their importance as precursors in reactions leading to complex organic molecules. These methods enrich the toolbox available for chemists, enabling the construction of a wide range of organic compounds with potential applications in materials science, pharmaceuticals, and more (Diemer, Leroux, & Colobert, 2011).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-bromo-5-(bromomethyl)-2,4-difluorobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Br2F2/c8-3-4-1-5(9)7(11)2-6(4)10/h1-2H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDDAQRRPJYSSHM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1Br)F)F)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Br2F2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.91 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1260863-32-8 | |
Record name | 1-bromo-5-(bromomethyl)-2,4-difluorobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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